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Compound of Interest

Compound Name: m-C-tri(CH2-PEG1-NHS ester)

Cat. No.: B3181997

Essential Safety and Handling Guide for m-C-
tri(CH2-PEG1-NHS ester)

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of m-C-tri(CH2-PEG1-NHS ester), a non-cleavable PEG ADC linker used in the
synthesis of antibody-drug conjugates (ADCs). Adherence to these procedures is essential for
ensuring laboratory safety and maintaining the integrity of the product.

Immediate Safety and Hazard Information

m-C-tri(CH2-PEG1-NHS ester) is classified with the following hazards.[1]

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[1]
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Emergency procedures and detailed hazard information are available in the Safety Data Sheet

(SDS).

Personal Protective Equipment (PPE)

The following table summarizes the required and recommended personal protective equipment
for handling m-C-tri(CH2-PEG1-NHS ester).

PPE Category

Specification

Purpose

Eye Protection

Chemical safety goggles or
glasses meeting ANSI Z87.1
standards. A full-face shield is
recommended where there is a
significant risk of splashing.[2]

[3]

Protects eyes from splashes

and irritating fumes.[4]

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene).[4][5]
Gloves should be inspected
before use and changed
immediately upon contact with

the chemical.[3]

Prevents skin contact and

irritation.[2]

Body Protection

A laboratory coat, buttoned
and with elasticated cuffs, is
mandatory.[2][3] For handling
larger quantities or in
situations with a high risk of
exposure, chemical-resistant

overalls may be necessary.

Protects skin from accidental
spills and contamination of

personal clothing.

Respiratory Protection

When handling the solid
powder, a dust mask (e.g.,
N95) is recommended to avoid
inhalation.[5] In poorly
ventilated areas or for large-
scale operations, a respirator

may be required.[3][4]

Prevents irritation of the

respiratory tract.[1]
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Experimental Workflow and Handling Protocol

The following diagram outlines the standard operating procedure for handling m-C-tri(CH2-
PEG1-NHS ester) from reception to disposal.
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Preparation

Don Appropriate PPE

l

Work in a well-ventilated area or fume hood

l

Allow reagent to equilibrate to room temperature before opening

Hangling

Weigh solid in a contained environment

l

Dissolve in a dry, compatible solvent (e.g., anhydrous DMF or DMSO)

l

Perform conjugation reaction (pH 7.0-7.5 for optimal results)

Cleanup and Disposal

Quench unreacted NHS ester

Segregate waste: solid, liquid (aqueous/organic)

Dispose of all waste as hazardous chemical waste

'

Decontaminate work surfaces

Click to download full resolution via product page

Standard Operating Procedure for m-C-tri(CH2-PEG1-NHS ester)
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Detailed Methodologies

Storage and Stability:

o Store m-C-tri(CH2-PEG1-NHS ester) as a solid at -20°C or colder in a tightly sealed
container, protected from light.[6]

e The compound is hygroscopic; care should be taken to limit exposure to moisture.[7][8]

» Before use, allow the vial to equilibrate to room temperature to prevent condensation, which
can hydrolyze the NHS ester.[9]

o Stock solutions can be prepared in a dry solvent and stored for several days at -20°C.[7][8]
Handling and Use:

o Preparation: Always wear the appropriate PPE and work in a chemical fume hood or a well-
ventilated area.[10]

o Dissolution: NHS esters are moisture-sensitive.[9] Use anhydrous solvents such as DMF or
DMSO for dissolution.[7][9]

¢ Reaction Conditions: NHS esters react optimally with primary amines at a pH of 7.0-7.5.[7][8]
In aqueous solutions, the rate of hydrolysis increases with pH.[7][8]

Disposal Plan:

All waste generated from the use of m-C-tri(CH2-PEG1-NHS ester) should be considered
chemical waste and must be segregated from regular trash.[5]

o Unused or Expired Solid: Collect in a designated, labeled hazardous waste container. Do not
dispose of in regular trash.[5]

e Aqueous Solutions: Before collection, ensure the reactive NHS ester is quenched. This can
be achieved by adjusting the pH to between 7 and 8.5 and allowing the solution to stand at
room temperature for several hours to ensure complete hydrolysis.[5]
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» Contaminated Labware: All solid materials that have come into contact with the compound
(e.g., pipette tips, gloves, tubes) should be collected in a designated solid hazardous waste
container.[5]

o Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal guidelines.[5] Do not dispose of solutions down the drain
without explicit permission.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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